molecular formula C10H16ClN3O2 B6276642 4-methyl-1-(piperidin-3-yl)-1H-pyrazole-3-carboxylic acid hydrochloride CAS No. 2763780-30-7

4-methyl-1-(piperidin-3-yl)-1H-pyrazole-3-carboxylic acid hydrochloride

Cat. No. B6276642
CAS RN: 2763780-30-7
M. Wt: 245.7
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-methyl-1-(piperidin-3-yl)-1H-pyrazole-3-carboxylic acid hydrochloride (MPPCAH) is a synthetic compound that is used in various scientific research applications. MPPCAH is a versatile compound that has a wide variety of applications and is used in the synthesis of other compounds. It is a white powder and is soluble in water and polar organic solvents. It is also an intermediate in the synthesis of a variety of compounds.

Scientific Research Applications

4-methyl-1-(piperidin-3-yl)-1H-pyrazole-3-carboxylic acid hydrochloride has a wide variety of scientific research applications. It is used in the synthesis of a variety of compounds, including drugs, pesticides, and other organic compounds. It is also used in the synthesis of peptides and proteins. It is also used in the synthesis of chiral compounds, which are important in the development of new drugs. In addition, 4-methyl-1-(piperidin-3-yl)-1H-pyrazole-3-carboxylic acid hydrochloride is used in the synthesis of a variety of pharmaceuticals and other compounds.

Mechanism of Action

The mechanism of action of 4-methyl-1-(piperidin-3-yl)-1H-pyrazole-3-carboxylic acid hydrochloride is not well understood. However, it is known to act as a catalyst in the synthesis of compounds. It is believed to act as a proton donor, which helps to activate the reactants and facilitate the reaction. It is also believed to act as a hydrogen bond acceptor, which helps to stabilize the reaction intermediate.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-methyl-1-(piperidin-3-yl)-1H-pyrazole-3-carboxylic acid hydrochloride are not well understood. However, it is known to be an important intermediate in the synthesis of a variety of compounds, including drugs, pesticides, and other organic compounds. It is also believed to be involved in the synthesis of peptides and proteins.

Advantages and Limitations for Lab Experiments

The advantages of using 4-methyl-1-(piperidin-3-yl)-1H-pyrazole-3-carboxylic acid hydrochloride in laboratory experiments include its availability, low cost, and wide variety of applications. It is also a versatile compound that can be used in the synthesis of a variety of compounds. The main limitation of using 4-methyl-1-(piperidin-3-yl)-1H-pyrazole-3-carboxylic acid hydrochloride in laboratory experiments is that its mechanism of action is not well understood.

Future Directions

Future research directions for 4-methyl-1-(piperidin-3-yl)-1H-pyrazole-3-carboxylic acid hydrochloride include further study of its biochemical and physiological effects, as well as its mechanism of action. In addition, further research is needed to determine the optimal conditions for its use in the synthesis of compounds. Further research is also needed to determine the optimal conditions for its use in the synthesis of peptides and proteins. Finally, further research is needed to develop new methods for its synthesis and use in the synthesis of a variety of compounds.

Synthesis Methods

4-methyl-1-(piperidin-3-yl)-1H-pyrazole-3-carboxylic acid hydrochloride can be synthesized by a variety of methods, including a two-step synthesis of 1-(piperidin-3-yl)-1H-pyrazole-3-carboxylic acid and 4-methyl-1H-pyrazole-3-carboxylic acid, followed by the addition of hydrochloric acid. The first step involves the reaction of 1-(piperidin-3-yl)-1H-pyrazole-3-carboxylic acid with 4-methyl-1H-pyrazole-3-carboxylic acid in the presence of a base, such as sodium hydroxide. The second step involves the addition of hydrochloric acid to the reaction mixture, which produces 4-methyl-1-(piperidin-3-yl)-1H-pyrazole-3-carboxylic acid hydrochloride as the product.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-methyl-1-(piperidin-3-yl)-1H-pyrazole-3-carboxylic acid hydrochloride involves the reaction of 4-methyl-1H-pyrazole-3-carboxylic acid with piperidine and subsequent hydrochloride salt formation.", "Starting Materials": [ "4-methyl-1H-pyrazole-3-carboxylic acid", "Piperidine", "Hydrochloric acid", "Diethyl ether", "Sodium hydroxide", "Methanol" ], "Reaction": [ "4-methyl-1H-pyrazole-3-carboxylic acid is dissolved in diethyl ether and cooled to 0°C.", "Piperidine is added dropwise to the reaction mixture and stirred for 2 hours at room temperature.", "The reaction mixture is then cooled to 0°C and hydrochloric acid is added dropwise to form the hydrochloride salt.", "The resulting solid is filtered and washed with diethyl ether.", "The solid is dissolved in methanol and treated with sodium hydroxide to form the free base.", "The free base is then treated with hydrochloric acid to form the hydrochloride salt of 4-methyl-1-(piperidin-3-yl)-1H-pyrazole-3-carboxylic acid." ] }

CAS RN

2763780-30-7

Product Name

4-methyl-1-(piperidin-3-yl)-1H-pyrazole-3-carboxylic acid hydrochloride

Molecular Formula

C10H16ClN3O2

Molecular Weight

245.7

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.